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Compound of Interest

Compound Name: N-Phenylsuccinimide

Cat. No.: B1329287

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phenylsuccinimide is a chemical compound belonging to the succinimide class of organic
molecules. It is characterized by a succinimide ring substituted with a phenyl group on the
nitrogen atom. This compound and its derivatives have garnered interest in various scientific
fields, including medicinal chemistry and materials science, owing to their diverse biological
activities and utility as synthetic intermediates. This technical guide provides a comprehensive
overview of the chemical properties, structure, and synthesis of N-Phenylsuccinimide, tailored
for professionals in research and development.

Chemical and Physical Properties

N-Phenylsuccinimide is a white to off-white crystalline solid under standard conditions. Its key
chemical and physical properties are summarized in the table below for easy reference and

comparison.
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Property Value Reference
Molecular Formula C10H9NO2 [L1121[31[4115]
Molecular Weight 175.18 g/mol [11[415]
CAS Number 83-25-0 [31[41[6]
Melting Point 155 °C [4]

N ] 400 °C at 760 mmHg
Boiling Point

(Predicted)

White to Gray Crystal or
Appearance

Powder

Soluble in ether and boiling
Solubility alcohol. Slightly soluble in [7]

boiling water.
Water Solubility (logS) -1.66 (mol/L) [8]
Octanol/Water Partition

1.340 [8]

Coefficient (logP)

Molecular Structure

The molecular structure of N-Phenylsuccinimide consists of a five-membered succinimide
ring attached to a phenyl group via the nitrogen atom. The succinimide ring contains two
carbonyl groups. While a specific crystal structure determination for N-Phenylsuccinimide is
not readily available in the cited literature, the crystal structure of the closely related compound,
N-(3-hydroxyphenyl)succinimide, provides valuable insights. In this analog, the dihedral angle
between the benzene ring and the pyrrolidine ring is 53.9°.[9] The molecules in the crystal are
linked by hydrogen bonds.[9]

Spectral Data

The structural characterization of N-Phenylsuccinimide is supported by various spectroscopic
techniques.
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1H NMR (300 MHz, CDCls): & 2.86 (s, 4H, 2 X CHz2), 7.25 (d, J=8.7 Hz, 2H, ArH), 7.40-7.50
(m, 3H, ArH).[10]

3C NMR (100 MHz, CDCls): 6 28.7, 30.9, 118.8, 122.8, 128.6, 139.2, 170.0, 173.7.[10]

IR (KBr, cm~1): 1712 (C=0), 1498, 1186, 815, 673.[10]

Mass Spectrum (LC-MS, M+1): 176.4.[10]

Synthesis of N-Phenylsuccinimide

N-Phenylsuccinimide can be synthesized through several methods. A common laboratory-
scale preparation involves the reaction of succinic anhydride with aniline.

Experimental Protocol: Green Synthesis from Succinic
Anhydride and Aniline

This protocol outlines a one-pot, environmentally friendly synthesis of N-Phenylsuccinimide.
Materials:

Aniline

Succinic anhydride

Glacial Acetic Acid

Zinc dust

Crushed ice

Sodium bicarbonate solution (aqueous)

Ethyl alcohol

Equipment:

¢ Round-bottom flask
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e Magnetic stirrer and stir bar

¢ Heating mantle (if necessary, though the reaction is exothermic)

« Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

» Beakers

» Standard laboratory glassware

Procedure:

 In a round-bottom flask, dissolve aniline (0.040 mole) in acetic acid (35 mL) with stirring.

 To this solution, add succinic anhydride (0.044 mole) at once while continuing to stir
vigorously for 10 minutes at room temperature.

e Add zinc dust (2 mole %) to the reaction mixture in one portion. An exothermic reaction will
occur, raising the temperature to approximately 55 °C.

o Continue stirring the reaction mixture for 1.5 hours, maintaining the temperature.
» Allow the mixture to cool to room temperature.

 Filter the mixture to remove any unreacted zinc.

o Pour the filtrate onto crushed ice (150 g). A solid precipitate will form.

o Collect the solid by vacuum filtration and wash it with water.

» To remove any unreacted succinanilic acid, transfer the solid to an aqueous solution of
sodium bicarbonate and stir for 10 minutes.

« Filter the solid again and wash thoroughly with water.

» Purify the crude N-Phenylsuccinimide by recrystallization from ethyl alcohol to obtain the
final product.

Expected Yield: 82%[10]
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Logical Workflow for Synthesis and
Characterization

The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of N-Phenylsuccinimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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